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For Immediate Release

[City, State] — [Date] — Inpyrfluxam, a novel succinate dehydrogenase inhibitor (SDHI)
fungicide, is demonstrating significant efficacy in the control of a broad spectrum of fungal
diseases across multiple key agricultural crops. This guide provides a comprehensive
comparison of Inpyrfluxam's performance against other market alternatives, supported by
experimental data, to inform researchers, scientists, and drug development professionals on its
potential applications and benefits in modern agriculture.

Inpyrfluxam, classified under the Fungicide Resistance Action Committee (FRAC) Group 7,
targets the mitochondrial complex Il of pathogenic fungi, effectively inhibiting their respiration
and energy production.[1][2][3][4] This mode of action provides both preventative and curative
properties against a range of foliar, soil-borne, and seed-borne diseases.[1]

Comparative Efficacy of Inpyrfluxam

Field trials have consistently shown Inpyrfluxam's robust performance in various cropping
systems, often comparable or superior to other established fungicides.

Soybean (Glycine max)

In soybeans, Inpyrfluxam has proven effective against critical diseases such as Asian soybean
rust (Phakopsora pachyrhizi) and Rhizoctonia aerial blight. As a seed treatment, its efficacy in
controlling soybean seedling blight caused by Rhizoctonia solani is on par with other SDHI
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fungicides like sedaxane and fluxapyroxad, leading to significant yield increases of

approximately 19% over base treatments.[5] For foliar applications against aerial blight,

Inpyrfluxam offers a distinct mode of action compared to the widely used strobilurins (FRAC

Code 11) and triazoles (FRAC Code 3), making it a valuable tool for resistance management.

[5] In regions like Brazil, where resistance to other fungicide classes is a growing concern, a

combination of inpyrfluxam and tebuconazole has shown lower disease severity and higher

grain yields in controlling Asian soybean rust.[1]
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Sugar Beet (Beta vulgaris)

Inpyrfluxam presents a new mode of action for controlling Rhizoctonia root and crown rot in

sugar beets, a disease primarily managed by strobilurins and triazoles.[5] As a seed treatment,

Inpyrfluxam, when added to a base treatment, has been shown to increase plant counts.[5]

For post-emergence control of Rhizoctonia solani, fungicides are most effective when applied
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just before infection takes place, with soil temperatures around 60-62°F being a key indicator.

[6]
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Rice (Oryza sativa)

Field trials on rice have demonstrated that Inpyrfluxam is as effective as azoxystrobin and

fluxapyroxad in reducing sheath blight incidence. In one study, Inpyrfluxam reduced sheath

blight from 68% in the untreated control to 25%, a level of control not significantly different from
that of azoxystrobin (30%) and fluxapyroxad (32%).[5][7]
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Corn (Zea mays)

As a seed treatment and in-furrow application, Inpyrfluxam has shown protection against

Rhizoctonia diseases in corn that is comparable to widely used alternatives like sedaxane and
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fluxapyroxad.[5][7] No significant differences in plant stand counts were observed between
these treatments.[5][7]
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Apple (Malus domestica)

In controlling apple scab, Inpyrfluxam has demonstrated high efficacy. In one trial, it reduced
scab severity from 11% in the untreated control to 2%, which was not significantly different from
the 4% severity observed with penthiopyrad.[5][7] Against powdery mildew, Inpyrfluxam
reduced disease incidence from 20% to 2%, outperforming penthiopyrad and kresoxim-methyl,
which both reduced incidence to 6%.[7]
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Experimental Protocols

The evaluation of Inpyrfluxam's efficacy relies on standardized and rigorous experimental
methodologies. The following provides an overview of typical protocols employed in field trials.

General Field Trial Design

» Experimental Design: Most field efficacy trials utilize a Randomized Complete Block Design
(RCBD) with multiple replications (typically 4 or 5) to minimize the effects of field variability.
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[2]5]1(8]

Plot Size: Plot dimensions vary depending on the crop and available land, with examples
such as four rows spaced 97 cm apart and 7.9 m long for peanut trials.[8]

Application: Fungicides are typically applied using CO2-pressurized sprayers equipped with
nozzles designed to ensure thorough coverage of the target crop.[8] Application timing is
critical and is often based on crop growth stage, disease prediction models, or environmental
cues like soil temperature.[4][9]

Data Collection: Disease assessment is conducted at various intervals after application. This
can involve visual ratings of disease severity on leaves and fruit, stand counts, and
ultimately, crop yield.[2]

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine
statistically significant differences between treatments.[2]

Specific Protocol Example: Control of Rhizoctonia
solani in Sugar Beet (Greenhouse)

Objective: To evaluate the efficacy of fungicides for the control of R. solani on sugar beet.

Experimental Setup: Greenhouse conditions maintained at 22 + 2°C with a 12-hour
photoperiod.[2]

Design: Randomized complete block with four replicates.[2]

Inoculation: Soil is inoculated with R. solani grown on a carrier medium such as barley seeds
prior to planting.[2][3]

Fungicide Application: Fungicides are applied in-furrow at the time of planting.[2]

Assessment: Stand counts are taken, and roots are evaluated for disease symptoms using a
rating scale (e.g., 0 to 7) at a set time point after inoculation (e.g., 21 days).[2]

Analysis: Data are analyzed using appropriate statistical models, such as the SAS general
linear model, to compare treatment means.[2]
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Visualizing Key Processes

To further elucidate the mechanisms and methodologies discussed, the following diagrams are
provided.

Complex IIl ATP Synthase

Click to download full resolution via product page

Caption: Mode of Action of Inpyrfluxam as a Succinate Dehydrogenase Inhibitor (SDHI).
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Caption: Generalized Experimental Workflow for Fungicide Efficacy Trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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